Cas no 2229110-84-1 (tert-butyl N-2-(3-hydroxy-4-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(3-hydroxy-4-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate
• CAS No: 2229110-84-1
• MF: C₁₅H₂₀N₂O₆
• MW: 324.329104423523
• CID: 5937649
• PubChem ID: 165674592
• Update Time: 2025-11-07

tert-butyl N-2-(3-hydroxy-4-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(3-hydroxy-4-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate
• 2229110-84-1
• tert-butyl N-[2-(3-hydroxy-4-nitrophenyl)-1-oxopropan-2-yl]-N-methylcarbamate
• EN300-1875520

• Inchi： 1S/C15H20N2O6/c1-14(2,3)23-13(20)16(5)15(4,9-18)10-6-7-11(17(21)22)12(19)8-10/h6-9,19H,1-5H3
• InChI Key： YOGFSUCKBLAPHZ-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)(C)C1C=CC(=C(C=1)O)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 324.13213636g/mol
• Monoisotopic Mass: 324.13213636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 113Ų

Additional information on tert-butyl N-2-(3-hydroxy-4-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate

tert-butyl N-2-(3-hydroxy-4-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2229110-84-1)

The compound tert-butyl N-2-(3-hydroxy-4-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2229110-84-1) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a tert-butyl group, a carbamate functional group, and a substituted phenyl ring with hydroxyl and nitro substituents. The combination of these groups imparts distinct chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of tert-butyl N-2-(3-hydroxy-4-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate in the development of advanced materials and drug delivery systems. Its structural features, particularly the presence of the nitro group and hydroxyl group on the aromatic ring, contribute to its reactivity and selectivity in various chemical reactions. These properties make it a valuable precursor in the synthesis of bioactive compounds, including potential candidates for anticancer and anti-inflammatory therapies.

The synthesis of tert-butyl N-2-(3-hydroxy-4-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate involves a multi-step process that typically includes nucleophilic substitution, oxidation, and condensation reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's reliability for downstream applications. The use of modern catalytic systems and green chemistry principles has further enhanced the efficiency of its production.

In terms of applications, tert-butyl N-2-(3-hydroxy-4-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate has shown promise in the field of materials science. Its ability to form stable polymers under specific conditions has led to its exploration as a building block for high-performance polymers used in electronics and aerospace industries. Additionally, its reactivity with biologically relevant molecules has positioned it as a key intermediate in drug discovery programs.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of tert-butyl N-[3-hydroxy]-[4-nitro]phenethyl carbamate derivatives. Quantum mechanical calculations have revealed that the nitro group significantly influences the molecule's electronic distribution, enhancing its ability to participate in redox reactions. This understanding has facilitated the design of more efficient synthetic pathways and improved the compound's compatibility with biological systems.

The environmental impact of tert-butyl N-[3-hydroxy]-[4-nitro]phenethyl methylcarbamate has also been a focus of recent research. Studies indicate that its degradation products are non-toxic under controlled conditions, making it a safer alternative to traditional chemicals in certain industrial processes. This aligns with global efforts to develop sustainable chemical solutions that minimize ecological footprint.

In conclusion, tert-butyl N-[3-hydroxy]-[4-nitro]phenethyl methylcarbamate (CAS No. 222911084) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with advancements in synthesis and application techniques, continue to drive innovation in both academic and industrial settings. As research progresses, this compound is expected to play an increasingly important role in shaping future technologies and therapeutic interventions.